Cas no 1213877-11-2 ((2S)-2-AMINO-2-(2,3,4-TRIFLUOROPHENYL)ACETIC ACID)

• Product Name: (2S)-2-AMINO-2-(2,3,4-TRIFLUOROPHENYL)ACETIC ACID
• CAS No: 1213877-11-2
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 5591851
• PubChem ID: 66510718
• Update Time: 2025-11-05

(2S)-2-AMINO-2-(2,3,4-TRIFLUOROPHENYL)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(2,3,4-TRIFLUOROPHENYL)ACETIC ACID
• Benzeneacetic acid, α-amino-2,3,4-trifluoro-, (αS)-
• AKOS015923871
• 1213877-11-2
• (2S)-2-amino-2-(2,3,4-trifluorophenyl)aceticacid
• N15210

• Inchi： 1S/C8H6F3NO2/c9-4-2-1-3(5(10)6(4)11)7(12)8(13)14/h1-2,7H,12H2,(H,13,14)/t7-/m0/s1
• InChI Key： YRRPRLBVWKKJLS-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@@H](N)C1=CC=C(F)C(F)=C1F

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.531±0.06 g/cm3(Predicted)
• Boiling Point: 277.6±40.0 °C(Predicted)
• pka: 1.42±0.10(Predicted)

Additional information on (2S)-2-AMINO-2-(2,3,4-TRIFLUOROPHENYL)ACETIC ACID

Introduction to (2S)-2-AMINO-2-(2,3,4-TRIFLUOROPHENYL)ACETIC ACID (CAS No. 1213877-11-2)

(2S)-2-AMINO-2-(2,3,4-TRIFLUOROPHENYL)ACETIC ACID (CAS No. 1213877-11-2) is a synthetic amino acid that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as TFPA, is characterized by its chiral center and the presence of trifluoromethyl groups, which confer it with distinct chemical and biological properties.

The synthesis of (2S)-2-AMINO-2-(2,3,4-TRIFLUOROPHENYL)ACETIC ACID involves several sophisticated steps, including the formation of the chiral center and the introduction of the trifluoromethyl groups. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity, which is crucial for its use in pharmaceutical applications. The enantiomeric purity of (2S)-2-AMINO-2-(2,3,4-TRIFLUOROPHENYL)ACETIC ACID is typically assessed using chiral high-performance liquid chromatography (HPLC).

In terms of its physical and chemical properties, (2S)-2-AMINO-2-(2,3,4-TRIFLUOROPHENYL)ACETIC ACID is a white crystalline solid with a melting point of approximately 160°C. It is soluble in polar solvents such as water and ethanol but exhibits limited solubility in non-polar solvents. The presence of the trifluoromethyl groups imparts significant electronic effects on the molecule, influencing its reactivity and stability.

The biological activity of (2S)-2-AMINO-2-(2,3,4-TRIFLUOROPHENYL)ACETIC ACID has been extensively studied in various contexts. One of its key applications is as a building block for the synthesis of peptidomimetics and other bioactive molecules. The trifluoromethyl groups provide enhanced metabolic stability and improved pharmacokinetic properties, making it an attractive candidate for drug development.

Recent research has also explored the use of (2S)-2-AMINO-2-(2,3,4-TRIFLUOROPHENYL)ACETIC ACID in the development of inhibitors for specific enzymes and receptors. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases and proteases, which are implicated in various diseases such as cancer and neurodegenerative disorders. These findings highlight the potential of (2S)-2-AMINO-2-(2,3,4-TRIFLUOROPHENYL)ACETIC ACID as a lead compound for the development of novel therapeutic agents.

In addition to its direct therapeutic applications, (2S)-2-AMINO-2-(2,3,4-TRIFLUOROPHENYL)ACETIC ACID has been utilized in the design of prodrugs and drug delivery systems. The trifluoromethyl groups can be strategically positioned to enhance the solubility and permeability of drug molecules, thereby improving their bioavailability and efficacy. This approach has shown promise in overcoming some of the limitations associated with traditional drug delivery methods.

The safety profile of (2S)-2-AMINO-2-(2,3,4-TRIFLUOROPHENYL)ACETIC ACID has been evaluated through various preclinical studies. These studies have demonstrated that the compound exhibits low toxicity and good tolerability at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, (2S)-2-AMINO-2-(2,3,4-TRIFLUOROPHENYL)ACETIC ACID (CAS No. 1213877-11-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for the synthesis of novel drugs and drug delivery systems. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field of medicinal chemistry.